3-cyclopropylpyrrolidin-2-one
Description
3-cyclopropylpyrrolidin-2-one is a chemical compound with the molecular formula C7H11NO and a molecular weight of 125.17 . It is used for pharmaceutical testing .
Synthesis Analysis
The synthesis of pyrrolidin-2-ones, such as 3-cyclopropylpyrrolidin-2-one, involves a cascade of reactions of N-substituted piperidines . This process includes the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation .Molecular Structure Analysis
The InChI code for 3-cyclopropylpyrrolidin-2-one is 1S/C7H11NO/c9-7-6(3-4-8-7)5-1-2-5/h5-6H,1-4H2,(H,8,9) . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.Chemical Reactions Analysis
The formation of pyrrolidin-2-ones involves a domino process including the in situ formation of pyrrolidine-2-carbaldehyde followed by carboxylic acid formation, decarboxylation, and ipso-oxidation . The selectivity of the reaction can be tuned by using a specific oxidant and additive .It is stored at a temperature of 4 degrees Celsius . The InChI code for this compound is 1S/C7H11NO/c9-7-6(3-4-8-7)5-1-2-5/h5-6H,1-4H2,(H,8,9) .
Safety And Hazards
The safety information for 3-cyclopropylpyrrolidin-2-one indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-cyclopropylpyrrolidin-2-one can be achieved through a multi-step process involving the cyclization of a suitable precursor.", "Starting Materials": [ "Cyclopropylamine", "Ethyl acetoacetate", "Sodium ethoxide", "Acetic anhydride", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with sodium ethoxide to form the sodium enolate.", "Step 2: Cyclopropylamine is added to the reaction mixture and the resulting imine is formed.", "Step 3: The imine is reduced using sodium borohydride to form the corresponding amine.", "Step 4: The amine is acetylated using acetic anhydride to form the N-acetyl derivative.", "Step 5: The N-acetyl derivative is cyclized using hydrochloric acid to form the desired product.", "Step 6: The product is purified using a combination of acid-base extraction and recrystallization." ] } | |
CAS RN |
1782432-60-3 |
Product Name |
3-cyclopropylpyrrolidin-2-one |
Molecular Formula |
C7H11NO |
Molecular Weight |
125.2 |
Purity |
95 |
Origin of Product |
United States |
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